Cas no 1251556-75-8 (methyl 2-(2-{4-3-(3-fluorophenyl)-1,2,4-oxadiazol-5-ylpiperidin-1-yl}acetamido)benzoate)

• Product Name: methyl 2-(2-{4-3-(3-fluorophenyl)-1,2,4-oxadiazol-5-ylpiperidin-1-yl}acetamido)benzoate
• CAS No: 1251556-75-8
• MF: C₂₃H₂₃FN₄O₄
• MW: 438.451528787613
• CID: 6554247
• Update Time: 2025-08-03

methyl 2-(2-{4-3-(3-fluorophenyl)-1,2,4-oxadiazol-5-ylpiperidin-1-yl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-{4-3-(3-fluorophenyl)-1,2,4-oxadiazol-5-ylpiperidin-1-yl}acetamido)benzoate
• UVEIPSRAXKKKFF-UHFFFAOYSA-N

• Inchi： 1S/C23H23FN4O4/c1-31-23(30)18-7-2-3-8-19(18)25-20(29)14-28-11-9-15(10-12-28)22-26-21(27-32-22)16-5-4-6-17(24)13-16/h2-8,13,15H,9-12,14H2,1H3,(H,25,29)
• InChI Key： UVEIPSRAXKKKFF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(CN1CCC(C2ON=C(C3=CC=CC(F)=C3)N=2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 2-(2-{4-3-(3-fluorophenyl)-1,2,4-oxadiazol-5-ylpiperidin-1-yl}acetamido)benzoate

Methyl 2-(2-{4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamido)benzoate: A Comprehensive Overview

Methyl 2-(2-{4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamido)benzoate, identified by the CAS number 1251556-75-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate molecular structure, which includes a methyl benzoate moiety and a substituted piperidine ring system. The presence of the oxadiazole group further enhances its reactivity and functional versatility.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the oxadiazole derivative. The key intermediates include the formation of the piperidine ring and subsequent substitution reactions to introduce the acetamido group. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the final product. The use of microwave-assisted synthesis and catalytic systems has been particularly effective in streamlining the production process.

Research Highlights: Recent studies have focused on exploring the biological activity of this compound. Preclinical trials have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, investigations into its pharmacokinetic properties reveal favorable bioavailability profiles, making it a promising candidate for drug development.

Applications: The compound's unique structure lends itself to various applications across different industries. In the pharmaceutical sector, it serves as a valuable intermediate in the synthesis of bioactive molecules. Its ability to act as a ligand in metalloorganic frameworks has also sparked interest in materials science research. Furthermore, its role as a precursor in agrochemical formulations is currently under exploration.

Safety and Handling: While handling this compound, it is essential to adhere to standard laboratory safety protocols. Proper ventilation and personal protective equipment are recommended during synthesis and manipulation. Storage should be in accordance with guidelines for reactive chemicals to ensure stability and prevent degradation.

Future Prospects: Ongoing research aims to further elucidate the compound's mechanism of action and explore its potential in therapeutic areas such as oncology and neurodegenerative diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical practice.

In conclusion, methyl 2-(2-{4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamido)benzoate represents a significant advancement in organic synthesis with diverse applications across multiple disciplines. Its continued exploration will undoubtedly contribute to breakthroughs in both scientific research and industrial innovation.